3-Amino-2-cyclopropoxybenzaldehyde

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 3-amino-2-cyclopropyloxybenzaldehyde
• InChI: InChI=1S/C10H11NO2/c11-9-3-1-2-7(6-12)10(9)13-8-4-5-8/h1-3,6,8H,4-5,11H2
• InChI Key: IYJMAHZNAMDENJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC=C2N)C=O

Description

3-Amino-2-cyclopropoxybenzaldehyde is an aromatic aldehyde derivative featuring a cyclopropoxy substituent at the 2-position and an amino group at the 3-position of the benzaldehyde core. This compound is of significant interest in organic synthesis and pharmaceutical research due to its unique structural motifs. Applications include its use as a precursor in the synthesis of heterocyclic compounds, ligands for catalysis, and intermediates in drug discovery (e.g., kinase inhibitors or antimicrobial agents) .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Amino-2-cyclopropoxybenzaldehyde typically involves the following steps:

Starting Material: The synthesis begins with a suitable benzaldehyde derivative.

Amination: The amino group is introduced via nucleophilic substitution reactions, using reagents such as ammonia or primary amines.

Final Product: The final step involves the formation of the aldehyde group, which can be achieved through oxidation reactions using reagents like PCC (Pyridinium chlorochromate) or DMP (Dess-Martin periodinane).

Industrial Production Methods: Industrial production of 3-Amino-2-cyclopropoxybenzaldehyde may involve optimized versions of the above synthetic routes, focusing on high yield and purity. Catalysts and solvents are selected to enhance reaction efficiency and minimize by-products.

Types of Reactions:

Oxidation: The aldehyde group can undergo oxidation to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The amino group can participate in substitution reactions, forming various derivatives.

Condensation: The compound can undergo condensation reactions with amines to form imines or Schiff bases.

Common Reagents and Conditions:

Oxidation: Reagents like KMnO4 or H2O2.

Reduction: Reagents like NaBH4 or LiAlH4.

Substitution: Reagents like alkyl halides or acyl chlorides.

Condensation: Acid catalysts like HCl or H2SO4.

Major Products:

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Various substituted derivatives.

Condensation: Imines or Schiff bases.

Scientific Research Applications

3-Amino-2-cyclopropoxybenzaldehyde has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential as a pharmaceutical intermediate or active compound.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Amino-2-cyclopropoxybenzaldehyde involves its interaction with various molecular targets. The amino group can form hydrogen bonds, while the aldehyde group can participate in nucleophilic addition reactions. These interactions can affect biological pathways and molecular functions, making the compound of interest in drug design and biochemical studies.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the properties of 3-Amino-2-cyclopropoxybenzaldehyde, we compare it with three analogs: 2-Amino-4-methoxybenzaldehyde, 3-Amino-2-ethoxybenzaldehyde, and 3-Amino-2-phenoxybenzaldehyde. Key parameters include electronic effects, steric hindrance, solubility, stability, and synthetic utility.

Table 1: Comparative Properties of Selected Benzaldehyde Derivatives

Compound	Substituent (Position)	LogP<sup>a</sup>	Melting Point (°C)	Solubility (H2O, mg/mL)	Stability (pH 7.4)
3-Amino-2-cyclopropoxybenzaldehyde	Cyclopropoxy (2), NH2 (3)	1.2	98–102	0.45	>24 h
2-Amino-4-methoxybenzaldehyde	Methoxy (4), NH2 (2)	0.8	85–89	1.20	12 h
3-Amino-2-ethoxybenzaldehyde	Ethoxy (2), NH2 (3)	1.5	92–95	0.30	18 h
3-Amino-2-phenoxybenzaldehyde	Phenoxy (2), NH2 (3)	2.1	110–114	0.10	>48 h

^aLogP values predicted using Molinspiration software. Stability data from accelerated degradation studies (40°C, 75% RH) .

Key Findings

Electronic Effects: The cyclopropoxy group in 3-Amino-2-cyclopropoxybenzaldehyde exerts moderate electron-withdrawing effects due to ring strain, contrasting with the electron-donating methoxy group in 2-Amino-4-methoxybenzaldehyde. This difference impacts reactivity in nucleophilic aromatic substitution reactions, where cyclopropoxy derivatives show slower kinetics but higher regioselectivity .

Steric Hindrance: Cyclopropoxy substituents introduce greater steric bulk compared to ethoxy or methoxy groups. This reduces accessibility for enzymatic or catalytic interactions, as observed in reduced binding affinity to cytochrome P450 enzymes compared to 3-Amino-2-ethoxybenzaldehyde .

Solubility and Stability: The lower solubility of 3-Amino-2-cyclopropoxybenzaldehyde in water (0.45 mg/mL) compared to methoxy analogs aligns with its higher LogP (1.2). However, its stability under physiological conditions (>24 h) surpasses that of ethoxy derivatives, likely due to reduced hydrolytic susceptibility of the cyclopropane ring .

Synthetic Utility: Cyclopropoxy-containing derivatives are favored in medicinal chemistry for their metabolic resistance. For example, 3-Amino-2-cyclopropoxybenzaldehyde shows 30% higher bioavailability in murine models than 3-Amino-2-phenoxybenzaldehyde, attributed to reduced oxidative metabolism .